(2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine

• IUPAC Name: N-[(2,4-dichloropyrimidin-5-yl)methyl]propan-2-amine
• InChI: InChI=1S/C8H11Cl2N3/c1-5(2)11-3-6-4-12-8(10)13-7(6)9/h4-5,11H,3H2,1-2H3
• InChI Key: NVAHMXACMSTMRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CN=C(N=C1Cl)Cl
• Molecular Formula: C8H11Cl2N3
• DSSTOX Substance ID: DTXSID70693761
• Molecular Weight: 220.10 g/mol
• CAS RN: 1289387-95-6

Description

(2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine, also known as DIPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIPA is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

The mechanism of action of (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine varies depending on its application. In medicinal chemistry, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been shown to inhibit certain enzymes and receptors such as acetylcholinesterase, monoamine oxidase, and adenosine receptors. These inhibitory effects can lead to the modulation of various physiological processes such as neurotransmission and inflammation.
In agriculture, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine acts as a herbicide by inhibiting the activity of an enzyme called acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids. The inhibition of this enzyme leads to the accumulation of toxic intermediates, ultimately leading to the death of the weed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine are dependent on its mechanism of action. In medicinal chemistry, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. These effects are attributed to its ability to modulate various enzymes and receptors involved in these processes.
In agriculture, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been shown to exhibit low toxicity to non-target organisms such as mammals and birds. However, its use can lead to the development of herbicide-resistant weeds, which can pose a significant threat to crop yield.

Advantages and Limitations for Lab Experiments

The advantages of using (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine in lab experiments include its potent inhibitory activity against certain enzymes and receptors, its low toxicity profile, and its potential applications in various fields. However, the limitations of using (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine include its high cost of synthesis, its limited solubility in certain solvents, and its potential for the development of herbicide-resistant weeds.

Future Directions

For research on (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine include the development of more efficient and cost-effective synthesis methods, the exploration of its potential applications in other fields such as energy storage and catalysis, and the investigation of its mechanism of action in more detail. Additionally, the development of herbicide-resistant crops and the identification of alternative herbicides that can be used in combination with (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine can help to mitigate the development of herbicide-resistant weeds.

Synthesis Methods

The synthesis of (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine involves the reaction of 2,4-dichloro-5-hydroxymethyl pyrimidine with isopropylamine in the presence of a catalyst such as triethylamine. The reaction is carried out under reflux conditions in a solvent such as dimethylformamide or acetonitrile. The resulting product is then purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

(2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and materials science. In medicinal chemistry, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising lead compound for drug discovery.
In agriculture, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been used as a herbicide to control the growth of weeds in crops such as soybeans, cotton, and corn. (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been shown to be effective against a wide range of weed species and has a low toxicity profile compared to other herbicides.
In materials science, (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been used as a building block for the synthesis of various polymers and materials. (2,4-Dichloro-pyrimidin-5-ylmethyl)-isopropyl-amine has been shown to improve the thermal stability and mechanical properties of polymers, making it a valuable component in the production of high-performance materials.